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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B114830

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridemorph is a systemic fungicide notable for its efficacy against powdery mildew fungi. In a
laboratory setting, precise and reliable preparation of Tridemorph stock solutions is
fundamental for accurate and reproducible experimental results. This document provides
detailed protocols for the preparation of Tridemorph stock solutions, emphasizing safety,
solubility, and stability to ensure proper handling and use in research and development.

Physicochemical Properties and Solubility

Tridemorph is an oily liquid with a slight amine odor.[1][2] It is characterized by poor solubility
in water but is miscible with a variety of organic solvents.[1][3] Understanding these properties
is crucial for selecting the appropriate solvent for stock solution preparation.

Table 1: Solubility and Physical Properties of Tridemorph
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Property Value References
Physical State Oily Liquid [11[3]
Molecular Weight 297.52 g/mol [4]

Water Solubility 11.7 mg/L (pH 7, 20°C) [1]

Miscible with ethanol, acetone,

ethyl acetate, cyclohexane,

Organic Solvent Miscibility diethyl ether, benzene, [11[31[5]
chloroform, olive oil, and
methanol.

Appearance Yellow oily liquid [3]

Safety Precautions and Handling

Tridemorph is classified as a hazardous substance and requires careful handling to minimize
exposure risks.[1][4][6][7]

Table 2: Hazard Identification and Safety Recommendations
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Precautionary

Hazard Description References
Measures
Wear appropriate
personal protective
equipment (PPE),
Harmful if swallowed, including gloves, lab
Acute Toxicity by inhalation, or in coat, and safety [11[4116]
contact with skin. goggles. Handle in a
well-ventilated area or
a chemical fume
hood.
Avoid contact with
_ skin and eyes. In case
o Causes skin and eye )
Irritation S of contact, rinse [11[71[8]
irritation. ) ) )
immediately with
plenty of water.
] o May cause harm to Pregnant individuals
Reproductive Toxicity ] ] ] [1114]
the unborn child. should avoid handling.
Prevent release into
Very toxic to aquatic the environment.
Environmental Hazard  life with long-lasting Dispose of waste [11[41[6]

effects.

according to

regulations.

Experimental Protocols
Materials

Anhydrous Ethanol (ACS grade or higher)

Sterile, amber glass vials with screw caps

Tridemorph (technical grade or higher purity)

Dimethyl sulfoxide (DMSOQO) (ACS grade or higher)
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Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Chemical fume hood

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Protocol 1: Preparation of a 10 mg/mL Tridemorph Stock
Solution in Ethanol

This protocol is suitable for general use in various biological assays.

Preparation: Don all necessary PPE and perform all subsequent steps in a certified chemical
fume hood.

» Weighing: Accurately weigh 10 mg of Tridemorph using an analytical balance.
¢ Dissolving: Transfer the weighed Tridemorph to a 1 mL volumetric flask.

o Solubilization: Add approximately 0.8 mL of anhydrous ethanol to the flask. Vortex thoroughly
until the Tridemorph is completely dissolved.

e Final Volume: Add anhydrous ethanol to bring the final volume to 1 mL. Cap the flask and
invert several times to ensure a homogenous solution.

» Storage: Aliguot the stock solution into sterile, amber glass vials. Store at -20°C for long-term
storage. For short-term use, store at 4°C.

Protocol 2: Preparation of a High-Concentration (e.g., 50
mg/mL) Tridemorph Stock Solution in DMSO

DMSO can be used for preparing higher concentration stock solutions, which may be
necessary for certain experimental designs.
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e Preparation: Work within a chemical fume hood and wear appropriate PPE.
» Weighing: Carefully weigh 50 mg of Tridemorph on an analytical balance.
o Dissolving: Transfer the Tridemorph to a 1 mL volumetric flask.

e Solubilization: Add approximately 0.8 mL of DMSO. Gently warm the solution (if necessary)
and vortex until the Tridemorph is fully dissolved.

e Final Volume: Bring the solution to a final volume of 1 mL with DMSO. Mix thoroughly.

o Storage: Dispense into amber glass vials and store at -20°C. DMSO solutions should be
stored in small aliquots to avoid repeated freeze-thaw cycles.

Diagrams

Preparation Procedure

Storage
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Caption: Workflow for preparing Tridemorph stock solutions.
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Safe Handling of Tridemorph Proper Storage Waste Disposal

(Fume Hood)
Avoid Skin and Eye Contact
Avoid Inhalation of Vapors

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Key safety precautions for handling Tridemorph.

Stability and Storage

Tridemorph is stable at temperatures up to 50°C.[1] However, for long-term preservation of
stock solutions, storage at -20°C is recommended to prevent degradation. Solutions should be
stored in tightly sealed, amber glass vials to protect from light and evaporation. Avoid repeated
freeze-thaw cycles, especially for solutions prepared in DMSO, by aliquoting into smaller,
single-use volumes. Product is considered stable and hazardous polymerisation will not occur.
[1] It is important to store Tridemorph away from incompatible materials such as oxidizing
agents.[1] Store in a dry, cool, and well-ventilated place.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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